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Compound of Interest

Compound Name: Citraconic anhydride

Cat. No.: B165944

An In-depth Technical Guide to Citraconic Anhydride: Safety and Handling

This guide provides comprehensive safety and handling information for citraconic anhydride,
tailored for researchers, scientists, and drug development professionals. It covers toxicological
data, exposure controls, emergency procedures, and handling protocols to ensure safe
laboratory practices.

Chemical and Physical Properties

Citraconic anhydride is a colorless to light yellow liquid.[1][2][3] It is an organic compound that
IS moisture-sensitive and soluble in alcohol, ether, and acetone.[1][4]
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Property Value Source(s)
Molecular Formula CsHa0s3 [31[5][6]
Molecular Weight 112.08 g/mol [41[5]
CAS Number 616-02-4 [1][5]
Appearance Colorless to light yellow liquid [L1121131[ 7]
Melting Point 6 - 10 °C (42.8 - 50 °F) [21[31[5]1[6]
Boiling Point 213 -214°C (415.4 - 417.2 °F)  [2][3][5][6]
Density ~1.247 g/cm? at 25 °C [31[5][6]
Vapor Density 3.87 (Air = 1.0) [6]

Vapor Pressure 1.3hPa @ 47 °C [2]

Flash Point 101 °C (213.8 °F) [1][2][5][6]

Stable under normal

Stability conditions; moisture sensitive.

[1](218]

Hazard Identification and Classification

Citraconic anhydride is classified as hazardous under the OSHA Hazard Communication
Standard. It is corrosive and can cause severe skin burns and eye damage.[1][2][5][6][9] It is
also recognized as a skin and respiratory sensitizer, which may lead to allergic reactions upon
re-exposure.[1][2][5]
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Classification Category Hazard Statement

Acute Toxicity, Dermal Category 3 Toxic in contact with skin.[2][4]

Causes severe skin burns and

Skin Corrosion/Irritation Category 1B/ 1C
eye damage.[2][4][5]
) Causes serious eye damage.
Serious Eye Damage Category 1
[21[6][10]
May cause allergy or asthma
Respiratory Sensitization Category 1 symptoms or breathing
difficulties if inhaled.[2][5][9]
) o May cause an allergic skin
Skin Sensitization Category 1

reaction.[2][4][5][9]

Hazard Ratings:
¢ NFPA Rating: Health: 3; Flammability: 1; Instability: 1.[1]

o HMIS Rating: Health: 2; Flammability: 1; Physical Hazard: 1.[11]

Experimental Protocols and Toxicological Data

Toxicological studies have demonstrated the corrosive and sensitizing properties of citraconic
anhydride. While detailed experimental methodologies are not fully available, summaries of
key findings are provided below.

3.1 Cited Experimental Protocols

o Eye Irritation Study (Rabbit): In a cited study, full-strength citraconic anhydride was applied
via a drop to rabbit eyes. The resulting severe injury was comparable to that caused by
acetic acid.[1][4]

o Skin Sensitization Study (Guinea Pig): The skin sensitization potential was evaluated in
guinea pigs. In this study, citraconic anhydride was observed to sensitize 3 out of 10 of the

animals tested.[1][4]
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3.2 Acute Toxicity Data

Route Species LD50 Value Source(s)
Oral Rat 2600 mg/kg [1][6]
Dermal Rabbit 218 mg/kg [1][6]
Dermal Guinea Pig 1 mL/kg [1107]

Carcinogenicity: Citraconic anhydride is not listed as a carcinogen by ACGIH, IARC, NTP, or
OSHA.[1][5][10]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize risk. A general workflow for
safely handling citraconic anhydride is outlined below.
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Preparation & Planning

Review SDS and
Establish Protocol

l

Select Appropriate PPE:
- Chemical Goggles & Face Shield
- Impervious Gloves
- Protective Clothing

'

Ensure Engineering Controls:
- Chemical Fume Hood
- Eyewash Station & Safety Shower

Handlinp & Use

Work Within Fume Hood

'

Avoid Contact:
- Skin, Eyes, Clothing
- Inhalation of Vapors/Mists

'

Keep Away from Moisture/
Water

Storagev& Waste

Store in Tightly Closed Container

'

Store in Cool, Dry,
Well-Ventilated Area

'

Dispose of Waste via
Approved Channels

Click to download full resolution via product page

Caption: General workflow for safely handling citraconic anhydride.
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Key Handling Precautions:
» Use with adequate ventilation, preferably in a chemical fume hood.[1][5][11]
e Avoid contact with skin, eyes, and clothing.[1] Do not breathe vapors or mists.[1][2]

e Wash hands thoroughly after handling.[1][5] Contaminated work clothing should not be
allowed out of the workplace.[5]

e Do not eat, drink, or smoke when using this product.
Storage Conditions:
« Store in a cool, dry, well-ventilated area away from incompatible substances.[1]

o Keep containers tightly closed to protect from moisture.[1][2][11] The material is moisture
sensitive and decomposes in water.[1][4]

o Store in a corrosives area and ensure containers are locked up.[2][5]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and personal protective equipment are essential to prevent exposure.

Engineering Controls: Facilities must be equipped with an eyewash station and a safety
shower.[1][8] Use adequate ventilation to keep airborne concentrations low.[1]

o Eye/Face Protection: Wear chemical splash goggles and a face shield.[1] Tight-sealing
safety goggles are recommended.

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[518]

o Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a
NIOSH/MSHA-approved respirator.[1][8] Positive-pressure supplied-air respirators may be
required for high concentrations.
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First Aid Measures

Immediate medical attention is required for any exposure. First aiders should wear appropriate
PPE to avoid self-contamination.

Exposure Event

& L4 X LN
Skin Contact | | Eye Contact | | Inhalation | | Ingestion

—

_—

— — '/ x
Immediately flush eyes with water for at least 15 mins. If not breai‘ier:mvievleoa:::fsw?i:l”r'es iration DRoingg-rrnlunliﬁcviit\;]ow:gg
Remove contact lenses if present. Keep eyelids open. ning, give N P . N " .

If breathing is difficult, give oxygen. If conscious, give water to drink.

. \ / -
— g
Seek Immediate
Medical Attention

-

Immediately remove contaminated clothing.
Flush skin with plenty of water for at least 15 mins.

Click to download full resolution via product page
Caption: First aid procedures for citraconic anhydride exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if possible.[1] Keep the eye wide open while rinsing and seek immediate
medical attention.

o Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes
while removing all contaminated clothing and shoes.[1][2] Seek immediate medical attention.

[1]

¢ Inhalation: Remove the victim to fresh air.[1] If the person is not breathing, provide artificial
respiration.[1] If breathing is difficult, administer oxygen.[1] Seek immediate medical
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attention.

 Ingestion: Do NOT induce vomiting.[1][5] Rinse the mouth with water and have the conscious
person drink plenty of water.[1] Never give anything by mouth to an unconscious person and
call a physician or poison control center immediately.[1]

Fire Fighting and Accidental Release Measures
7.1 Fire Fighting

e Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical
foam.[1][2][5] Note that water or foam may cause frothing.[1]

e Specific Hazards: The substance is combustible.[9][10] Vapors are heavier than air and may
spread along floors, and forms explosive mixtures with air on intense heating.[9][10][12]
Hazardous combustion products include carbon oxides.[1]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
with pressure-demand (MSHA/NIOSH approved) and full protective gear.[1][12]

7.2 Accidental Release Measures

In case of a spill, a systematic response is required to ensure safety and containment.
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Spill or Leak Detected

Evacuate non-essential personnel.
Keep people upwind of spill.

'

Ensure Adequate Ventilation

'

Wear Full Personal Protective Equipment (PPE)

l

Contain Spillage

Prevent further leakage if safe to do so.
Do not let product enter drains.
Dike far ahead of liquid spill.

l

Absorb and Clean Up

Cover with inert absorbent material
(sand, earth, vermiculite).
Sweep up and shovel into suitable containers.

Disposal

Dispose of contaminated material as
hazardous waste according to regulations.

Click to download full resolution via product page

Caption: Emergency response workflow for an accidental release.
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o Personal Precautions: Use personal protective equipment as required.[13] Evacuate
personnel to safe areas and ensure adequate ventilation.[5][9][10] Avoid contact with the
substance and do not breathe vapors.[9][10]

e Environmental Precautions: Prevent the product from entering drains, sewers, or waterways.
[1][13]

o Methods for Cleaning Up: Absorb the spill with an inert, non-combustible material such as
sand, earth, or vermiculite.[1][2][5] Collect the material and place it into a suitable, labeled
container for disposal.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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